Cas no 25632-28-4 (9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino)-)

• Product Name: 9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino)-
• CAS No: 25632-28-4
• MF: C₂₆H₁₈N₂O₄
• MW: 422.432126522064
• CID: 282112
• PubChem ID: 117567
• Update Time: 2025-06-22

9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino)-
• 1,5-dianilino-4,8-dihydroxyanthracene-9,10-dione
• 1,5-dihydroxy-4,8-bis(phenylamino)anthracene-9,10-dione
• 1,5-Dihydroxy-4,8-bis(phenylamino)anthraquinone
• 1,5-dihydroxy-4,8-bis(phenylamino)-10-anthracenedione
• DTXSID7067116
• AMY39884
• 25632-28-4
• 1, 5-dianilino-4, 8-dihydroxyanthracene-9, 10-dione
• 1,5-DIHYDROXY-4,8-BIS(PHENYLAMINO)-9,10-DIHYDROANTHRACENE-9,10-DIONE
• SCHEMBL4008235
• 9,10-Anthracenedione, 1,5-dihydroxy-4,8-bis(phenylamino)-
• NS00020175
• EINECS 247-140-0

• Inchi： 1S/C26H18N2O4/c29-19-13-11-17(27-15-7-3-1-4-8-15)21-23(19)26(32)22-18(28-16-9-5-2-6-10-16)12-14-20(30)24(22)25(21)31/h1-14,27-30H
• InChI Key： RLIBFQOMSWBRGU-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2C(C2C(=CC=C(C=21)NC1C=CC=CC=1)O)=O)NC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 422.12674
• Monoisotopic Mass: 422.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.466
• Boiling Point: 617.4°Cat760mmHg
• Flash Point: 327.2°C
• Refractive Index: 1.783
• PSA: 98.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino)-

Introduction to 9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino) and Its Applications in Modern Chemical Biology

9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino) (CAS No. 25632-28-4) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential applications in drug discovery and therapeutic development. This compound belongs to the anthracene family, a class of polycyclic aromatic hydrocarbons (PAHs) known for their diverse biological activities. The presence of multiple functional groups, including hydroxyl and amino substituents, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The structure of 9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino) features a central anthracene core with hydroxyl groups at the 1 and 5 positions and phenylamino groups at the 4 and 8 positions. This arrangement confers upon the molecule several advantageous properties, such as high solubility in polar solvents, enhanced stability under various conditions, and the ability to interact with biological targets through multiple binding mechanisms. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in using natural product-inspired scaffolds like anthracene derivatives for the development of novel therapeutic agents. The 1,5-dihydroxy-4,8-bis(phenylamino)- moiety of this compound is particularly noteworthy, as it resembles several bioactive natural products that have demonstrated efficacy in treating various diseases. For instance, derivatives of anthracene have been studied for their potential anti-cancer properties due to their ability to induce apoptosis and inhibit tumor growth. The 4,8-bis(phenylamino) substituents further enhance the molecule's interaction with biological targets by providing additional hydrogen bonding sites and electronic effects that can modulate receptor binding.

One of the most compelling aspects of 9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino) is its potential as a lead compound for drug development. Researchers have leveraged its structural framework to design molecules with improved pharmacokinetic profiles and enhanced target specificity. For example, studies have shown that modifications to the phenylamino groups can significantly alter the compound's binding affinity to certain enzymes and receptors. This flexibility allows chemists to fine-tune the molecule's properties to achieve desired therapeutic outcomes.

The CAS No. 25632-28-4 associated with this compound underscores its importance in scientific literature and industrial applications. The unique numerical identifier ensures accurate classification and retrieval of information related to its synthesis, characterization, and biological activity. This standardized system is crucial for researchers who need to reference or purchase this compound for their studies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino) for potential bioactivity. Molecular docking simulations have been particularly useful in predicting how this molecule might interact with various biological targets. These simulations can help identify promising derivatives before expensive wet-lab experiments are conducted. Moreover, machine learning algorithms are being employed to analyze large datasets containing structural and activity information, further accelerating the drug discovery process.

The hydroxyl groups in this compound play a critical role in its reactivity and biological interactions. Hydroxyl-functionalized molecules are known for their ability to participate in hydrogen bonding networks within biological systems. This property makes them valuable candidates for developing drugs that need to interact with proteins or nucleic acids specifically. Additionally, hydroxyl groups can influence the solubility and metabolic stability of a compound.

The phenylamino substituents contribute significantly to the electronic properties of 9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino) by introducing electron-rich aromatic rings into the structure. These groups can modulate the molecule's reactivity by participating in π-stacking interactions or by affecting electron distribution across the anthracene core. Such interactions are often crucial for achieving high affinity binding to biological targets.

In conclusion,9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino) (CAS No. 25632-28-4) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this molecule,9,10-Anthracenedione,1,5-dihydroxy-4,8-bis(phenylamino) is likely to remain at the forefront of medicinal chemistry investigations.